Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI)
Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI)
5-Ethyl-4-methyl-2-(1-methylethyl)oxazole belongs to the class of organic compounds known as 2, 4, 5-trisubstituted oxazoles. 2, 4, 5-trisubstituted oxazoles are compounds containing an oxazole ring substituted at positions 2, 4 and 5 only. Oxazole is a five-membered aromatic heterocycle with one oxygen, one nitrogen, and three carbon atoms. Isomers include 1, 2-oxazole and 1, 3-oxazole. 5-Ethyl-4-methyl-2-(1-methylethyl)oxazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-ethyl-4-methyl-2-(1-methylethyl)oxazole is primarily located in the membrane (predicted from logP). Outside of the human body, 5-ethyl-4-methyl-2-(1-methylethyl)oxazole can be found in potato. This makes 5-ethyl-4-methyl-2-(1-methylethyl)oxazole a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
102586-54-9
VCID:
VC0022691
InChI:
InChI=1S/C9H15NO/c1-5-8-7(4)10-9(11-8)6(2)3/h6H,5H2,1-4H3
SMILES:
CCC1=C(N=C(O1)C(C)C)C
Molecular Formula:
C9H15NO
Molecular Weight:
153.22 g/mol
Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI)
CAS No.: 102586-54-9
Main Products
VCID: VC0022691
Molecular Formula: C9H15NO
Molecular Weight: 153.22 g/mol
| CAS No. | 102586-54-9 |
|---|---|
| Product Name | Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI) |
| Molecular Formula | C9H15NO |
| Molecular Weight | 153.22 g/mol |
| IUPAC Name | 5-ethyl-4-methyl-2-propan-2-yl-1,3-oxazole |
| Standard InChI | InChI=1S/C9H15NO/c1-5-8-7(4)10-9(11-8)6(2)3/h6H,5H2,1-4H3 |
| Standard InChIKey | IEYWMNYHQSDLRX-UHFFFAOYSA-N |
| SMILES | CCC1=C(N=C(O1)C(C)C)C |
| Canonical SMILES | CCC1=C(N=C(O1)C(C)C)C |
| Description | 5-Ethyl-4-methyl-2-(1-methylethyl)oxazole belongs to the class of organic compounds known as 2, 4, 5-trisubstituted oxazoles. 2, 4, 5-trisubstituted oxazoles are compounds containing an oxazole ring substituted at positions 2, 4 and 5 only. Oxazole is a five-membered aromatic heterocycle with one oxygen, one nitrogen, and three carbon atoms. Isomers include 1, 2-oxazole and 1, 3-oxazole. 5-Ethyl-4-methyl-2-(1-methylethyl)oxazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-ethyl-4-methyl-2-(1-methylethyl)oxazole is primarily located in the membrane (predicted from logP). Outside of the human body, 5-ethyl-4-methyl-2-(1-methylethyl)oxazole can be found in potato. This makes 5-ethyl-4-methyl-2-(1-methylethyl)oxazole a potential biomarker for the consumption of this food product. |
| Synonyms | Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI) |
| PubChem Compound | 586570 |
| Last Modified | Nov 11 2021 |
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